Polythiazide

• Description: This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.; Polythiazide is a long acting benzothiadiazine sulfonamide derivative belonging to the class of the thiazide diuretics. Polythiazide is excreted mainly in its unchanged form.; Polythiazide, also known as renese, belongs to the class of organic compounds known as 1, 2, 4-benzothiadiazine-1, 1-dioxides. These are aromatic heterocyclic compounds containing a 1, 2, 4-benzothiadiazine ring system with two S=O bonds at the 1-position. Polythiazide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Polythiazide has been detected in multiple biofluids, such as urine and blood. Within the cell, polythiazide is primarily located in the membrane (predicted from logP). Polythiazide can be converted into polythiazide through the action of the enzyme solute carrier family 22 member 6. In humans, polythiazide is involved in the metabolic disorder called the polythiazide action pathway.; Polythiazide is a benzothiadiazine.
• CAS No.: 346-18-9
• Product Name: Polythiazide
• Molecular Formula: C11H13ClF3N3O4S3
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 6-chloro-2-methyl-1,1-dioxo-3-(2,2,2-trifluoroethylsulfanylmethyl)-3,4-dihydro-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C11H13ClF3N3O4S3/c1-18-10(4-23-5-11(13,14)15)17-7-2-6(12)8(24(16,19)20)3-9(7)25(18,21)22/h2-3,10,17H,4-5H2,1H3,(H2,16,19,20)
• Standard InChIKey: CYLWJCABXYDINA-UHFFFAOYSA-N
• SMILES: CN1C(NC2=CC(=C(C=C2S1(=O)=O)S(=O)(=O)N)Cl)CSCC(F)(F)F
• Canonical SMILES: CN1C(NC2=CC(=C(C=C2S1(=O)=O)S(=O)(=O)N)Cl)CSCC(F)(F)F
• Appearance: Solid powder
• Colorform: WHITE, CRYSTALLINE POWDER; CRYSTALS FROM ISOPROPANOL
• Melting Point: 396.5 °F (NTP, 1992); 214 °C; 214.0 °C; 202.5 °C; 214°C
• Physical Description: Crystals or white powder. (NTP, 1992); Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: SENSITIVE TO LIGHT; HYDROLYSIS IN HEAT & WITH TIME; COMMERCIALLY AVAIL TABLETS HAVE EXPIRATION DATE OF 5 YR FOLLOWING DATE OF MFR, WHEN STORED IN LIGHT RESISTANT CONTAINERS
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); PRACTICALLY INSOL IN WATER & CHLOROFORM; SOL IN METHANOL, ACETONE & DIMETHYLFORMAMIDE; SOL IN AQ SOLN MADE ALKALINE WITH CARBONATES OR HYDROXIDES OF ALKALI METALS; 2.64e-01 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Polythiazide; NSC-108161; P-2525; NSC108161; P2525; NSC 108161; P 2525; Nephril; Renese
• Reference: 1: Agatonovic-Kustrin S, Zivanovic LJ. Spectrophotometric study of polythiazide-palladium (II) complex. J Pharm Biomed Anal. 1989;7(12):1559-64. PubMed PMID: 2490543.; 2: Dokladalova J, Coco SJ, Lemke PR, Quercia GT, Korst JJ. Determination of polythiazide and prazosin in human plasma by high-performance liquid chromatography. J Chromatogr. 1981 Jun 12;224(1):33-41. PubMed PMID: 7263818.; 3: Hobbs DC, Twomey TM. Kinetics of polythiazide. Clin Pharmacol Ther. 1978 Feb;23(2):241-6. PubMed PMID: 620486.; 4: TALSO PJ, CARBALLO AJ. POLYTHIAZIDE IN THE MANAGEMENT OF HYPERTENSIVE DISEASE. II. COMPARISON OF THE EFFECTS OF POLYTHIAZIDE AND RESERPINE IN THE MANAGEMENT OF HYPERTENSION IN ABULATORY PATIENTS. Curr Ther Res Clin Exp. 1964 Mar;6:169-79. PubMed PMID: 14131417.; 5: Wang L, Ma C, Wipf P, Liu H, Su W, Xie XQ. TargetHunter: an in silico target identification tool for predicting therapeutic potential of small organic molecules based on chemogenomic database. AAPS J. 2013 Apr;15(2):395-406. doi: 10.1208/s12248-012-9449-z. Epub 2013 Jan 5. PubMed PMID: 23292636; PubMed Central PMCID: PMC3675739.; 6: Gordon AJ, Woeltjen AE. Treatment of Essential hypertension with single daily doses of a prazosin-polythiazide combination: a multicentre study with Minizide. J Int Med Res. 1981;9(5):303-8. PubMed PMID: 7297754.; 7: Oh MS, Carroll HJ, Cruz WM, Whang ES, Lejano RF. Treatment of hypertension with a combination of prazosin and polythiazide. Postgrad Med. 1975 Nov;Spec No:77-80. PubMed PMID: 1105488.; 8: Kuokkanen K, Mattila MJ. Demonstration of an additive antihypertensive effect of prazosin and polythiazide in out-patient. Curr Ther Res Clin Exp. 1975 May;17(5):431-6. PubMed PMID: 805026.; 9: Wojdylo L, Zatónska I. [Observations on the action of polythiazide in congestive heart failure. I. The influence of polythiazide on the diuresis, glomerular filtration, excretion of some electrolytes in urine and their levels in serum, and on the general condition of patients]. Ann Univ Mariae Curie Sklodowska Med. 1970;25:259-64. Polish. PubMed PMID: 5525324.; 10: Guevara J, Collet-Velasco H, Velasco M. Antihypertensive effect of prazosin alone and its combination with polythiazide in patients with essential hypertension. Curr Ther Res Clin Exp. 1976 Dec;20(6):751-6. PubMed PMID: 827421.
• PubChem Compound: 4870
• Last Modified: Aug 15 2023